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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 5

Cat. No.: B15577908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling

Carbonic Anhydrase Inhibitor 5. Given that "Carbonic Anhydrase Inhibitor 5" is not a

universally recognized specific compound, this document will focus on the general safety

protocols for a representative carbonic anhydrase inhibitor, Acetazolamide, based on available

safety data sheets. These procedures are designed to ensure the safety of laboratory

personnel and the integrity of research.

Core Safety and Handling Protocols
Proper handling of any chemical substance is paramount. The following table summarizes the

key safety information for a representative carbonic anhydrase inhibitor.
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Parameter Specification Source

Chemical Name
Acetazolamide

(Representative)
[1]

CAS Number 59-66-5 [1]

Molecular Formula C4H6N4O3S2

Molecular Weight 222.25 g/mol

Appearance
White to faintly yellowish-white

crystalline powder

Primary Routes of Exposure
Ingestion, Inhalation, Skin

Contact, Eye Contact
[1]

Primary Hazards

Causes skin irritation. Causes

serious eye irritation.

Suspected of damaging fertility

or the unborn child.

[1]

Storage

Store at room temperature in a

dry, well-ventilated place. Keep

container tightly closed.

[1]

Personal Protective Equipment (PPE)
When handling Carbonic Anhydrase Inhibitor 5, a comprehensive approach to personal

protection is crucial. The following PPE is mandatory to minimize exposure and ensure safety.
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PPE Category Specific Requirements

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Eye/Face Protection
Use chemical safety goggles and/or a face

shield.

Skin and Body Protection

Wear a laboratory coat, long pants, and closed-

toe shoes. For larger quantities or potential for

splashing, consider a chemical-resistant apron

or suit.

Respiratory Protection

If dusts or aerosols may be generated, use a

NIOSH-approved respirator with an appropriate

particulate filter.

Step-by-Step Handling and Disposal Plan
A systematic approach to the lifecycle of the chemical in the laboratory, from receipt to

disposal, is essential for maintaining a safe environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[1]

Keep the container tightly closed.[1]

Operational Handling and Use
Preparation: Before handling, ensure all necessary PPE is donned correctly. Work in a well-

ventilated area, preferably within a chemical fume hood.

Weighing and Transfer: To minimize dust generation, handle the solid form of the chemical

carefully. Use a spatula for transfers. For solutions, use appropriate pipettes or other liquid
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handling devices.

Spill Prevention: Always work in a contained area, such as a tray, to capture any potential

spills.

Decontamination and Disposal
Decontamination: Clean all surfaces and equipment that have come into contact with the

chemical using an appropriate solvent (e.g., 70% ethanol), followed by a thorough rinse with

water.

Waste Disposal: Dispose of waste materials in a clearly labeled, sealed container. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not pour down the

drain.

Emergency Procedures: Spill Response Workflow
In the event of a spill, a clear and practiced response plan is critical to mitigate any potential

hazards.

Immediate Actions

Assessment

Response

Large Spill Response

Evacuate the immediate area
Alert nearby personnel

and supervisor

Assess the spill size
and potential hazards

Isolate the spill area

Small Spill?

Don appropriate PPEYes

Contact Environmental
Health & Safety (EHS)

No

Contain the spill with
absorbent material

Neutralize (if applicable)
and clean up Decontaminate the area Dispose of waste properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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